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Compound of Interest

Compound Name: 1,3, 7-trimethylpurine-2,6-dione

Cat. No.: B15389318

A Comparative Analysis of Caffeine Metabolism
Across Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of caffeine metabolism across
humans, rats, mice, dogs, and cats. The information presented is intended to support research
and development activities by offering objective comparisons of metabolic pathways, key
enzymatic players, and pharmacokinetic parameters, supplemented with detailed experimental
methodologies.

Quantitative Data Summary

The following tables summarize key quantitative data on caffeine metabolism across the
selected species. These values represent averages and can be influenced by factors such as
age, sex, and individual genetic variations.

Table 1: Pharmacokinetic Parameters of Caffeine
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. . Primary .
. Caffeine Half-life o Primary Route of
Species Metabolizing T
(hours) Elimination
Enzyme
Cytochrome P450 Hepatic Metabolism
Human 2.5-6[1]
1A2 (CYP1A2)[2] (>97%)[3]
Cytochrome P450 ] ]
Rat 15-25 Hepatic Metabolism
1A2 (CYP1A2)[2]
Cytochrome P450 ] )
Mouse 0.7 - 1.0[4] Hepatic Metabolism
1A2 (CYP1A2)[5]
Cytochrome P450 ] )
Dog 4.5 - 6[1][6] Hepatic Metabolism
1A2 (CYP1A2)
> 30 (highly variable Very low Cytochrome ] )
Hepatic Metabolism
Cat and much longer than ~ P450 1A2 (CYP1A2)

in dogs)

activity

(very slow)

Table 2: Major Caffeine Metabolites

Species Primary Metabolite(s) Secondary Metabolites

Human Paraxanthine (~84%)[7] Theobromine, Theophylline[7]
Paraxanthine, Theophylline,

Rat Theobromine (more balanced 1,3,7-trimethyluric acid
distribution than humans)

Mouse Paraxanthine Theophylline, Theobromine
Theophylline, Theobromine[8] ]

Dog Paraxanthine
[9]
Theobromine (due to slow

Cat metabolism, a significant Minimal further metabolism

portion is excreted unchanged)

Metabolic Pathways and Genetic Influence
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Caffeine is primarily metabolized in the liver by the cytochrome P450 enzyme system, with
CYP1A2 being the principal enzyme in most species.[2] The primary metabolic reactions are
demethylations at three positions, leading to the formation of three primary dimethylxanthine
metabolites: paraxanthine, theobromine, and theophylline. These are then further metabolized
and excreted in the urine.

Primary Metabolism (CYP1A2)

Paraxanthine

. (1,7-dimethylxanthine)
~84% in Humans

Secondary Metabolism

Further Metabolites
(e.g., monomethylxanthines, uric acids)

Theobromine
(3,7-dimethylxanthine)

Caffeine ~12% in Humans

(1,3, 7-trimethylxanthine)

Urinary Excretion

~4% in Humans

Theophylline
(1,3-dimethylxanthine)

Comparative Species Activity

Human Rat/Mouse Dog Cat
(Variable) (High Activity) (Moderate Activity) (Very Low Activity)

1

1
1
1
1

-

Human CY P1A2 Genotype

Significantly slower
than human

Fast Metabolizer Slow Metabolizer Generally higher
(e.g., CYP1A2*1A allele) (e.g., CYP1A2*1F allele) than human

Slower than human

Metabolic Phenotype

Rapid Caffeine Clearance Reduced Caffeine Clearance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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